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Compound of Interest

Compound Name:
Cyclopropylmethyl-hydrazine

oxalate

CAS No.: 40737-14-2

Cat. No.: B1460577

Get Quote

Executive Summary: The Stability-Solubility Tradeoff
In the development of alkylhydrazine intermediates, the choice of salt form is a critical

determinant of shelf-life, handling safety, and reaction fidelity. For Cyclopropylmethyl-hydrazine,

the two primary salt forms—Hydrochloride (HCl) and Oxalate—offer distinct advantages that

dictate their utility in specific phases of drug development.

The Hydrochloride (HCl) Salt is the industry standard for synthetic utility. It offers superior

water solubility and is readily removed during aqueous workups. However, it is frequently

hygroscopic and prone to oxidative degradation upon long-term storage.

The Oxalate Salt is the superior choice for long-term storage and reference standards. It

typically exhibits a higher degree of crystallinity, lower hygroscopicity, and enhanced thermal

stability, acting as a "chemical reservoir" for the volatile and toxic free base.

Verdict: Use the Oxalate for maintaining a stable inventory of the building block. Convert to the

HCl or free base immediately prior to use in sensitive metallo-organic couplings or aqueous-

phase reactions.
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Physicochemical Property Comparison
The following data synthesizes specific compound properties with established trends in

hydrazine salt chemistry.

Property Hydrochloride Salt (HCl) Oxalate Salt

CAS Number
1181457-83-9 (Mono) /

809282-61-9 (Di)
40737-14-2

Molecular Formula

Molecular Weight 122.60 g/mol ~176.17 g/mol

Physical State White to off-white solid White crystalline powder

Melting Point
105–132°C (Varies by

hydration/purity)

>160°C (Decomposes)

[Inferred]

Hygroscopicity
High: Deliquescent in humid

air

Low: Stable non-hygroscopic

lattice

Solubility (Water) Very High (>50 mg/mL) Moderate

Solubility (EtOH) High Low/Sparingly Soluble

Primary Utility Synthetic Intermediate Analytical Standard / Storage

Note on Crystallinity: Hydrazine oxalates generally form extensive hydrogen-bonded networks

(N-H···O) that stabilize the crystal lattice more effectively than the ionic interactions in chlorides,

leading to higher melting points and reduced moisture uptake.

Stability Analysis & Degradation Pathways
3.1 Thermal and Oxidative Stability
Alkylhydrazines are inherently reducing agents and are susceptible to air oxidation.
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HCl Form: The chloride ion does not participate in the hydrogen-bond network as extensively

as the oxalate dianion. This leaves the hydrazine moiety more accessible to atmospheric

moisture and oxygen, leading to the formation of hydrazones (with trace aldehydes) or

symmetrical tetrazenes upon oxidation.

Oxalate Form: The oxalic acid forms a "chelating-like" hydrogen bond structure with the

hydrazine. This rigid lattice acts as a barrier to oxygen diffusion, significantly extending shelf-

life at ambient temperatures.

3.2 Hydrolytic Stability
While both salts are stable to hydrolysis in the solid state, the HCl salt is prone to "caking" due

to moisture absorption. Once dissolved in absorbed water, the pH drops, and while the salt

remains chemically intact, the physical form degrades, making accurate weighing impossible.

The Oxalate remains free-flowing.

3.3 Visualization: Degradation & Synthesis Logic
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Figure 1: Interconversion and stability relationships between the free base and its salt forms.

The Oxalate serves as the stable reservoir, while the HCl salt is the reactive intermediate prone

to faster degradation.

Experimental Protocols
4.1 Protocol: Conversion of HCl Salt to Oxalate (For Storage)
Use this protocol to stabilize a degrading batch of HCl salt.
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Dissolution: Dissolve 10 mmol of Cyclopropylmethyl-hydrazine HCl in a minimum volume of

water (approx. 5 mL).

Free Basing: Carefully add 10 mL of 20% NaOH solution. Extract immediately with Diethyl

Ether (

mL).

Critical Step: Keep ether cold (

) to minimize volatility of the free base.

Salt Formation:

Prepare a saturated solution of Oxalic Acid Dihydrate in Ethanol.

Add the ethereal hydrazine solution dropwise to the oxalic acid solution with vigorous

stirring.

Isolation: A white precipitate will form immediately.[1] Filter the solid, wash with cold ethanol,

and dry under vacuum at

.

Yield: Expect 85–95% conversion.

4.2 Protocol: Stability Testing (HPLC Method)
To validate the purity of your salt before use.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18,

mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: Acetonitrile.

Gradient: 0% B (0-2 min)
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50% B (10 min). Hydrazines are polar; early elution is expected.

Detection: UV at 210 nm (low sensitivity) or Electrochemical Detection (ECD) for high

sensitivity. Derivatization with benzaldehyde (forming the hydrazone) is recommended for UV

detection at 254 nm.

Safety & Handling (E-E-A-T)
Genotoxicity: Alkylhydrazines are potential alkylating agents and suspected carcinogens.

Both salts reduce volatility compared to the free base, but dust inhalation remains a critical

risk.

Handling: Always handle in a fume hood. Weighing of the HCl salt should be done quickly to

prevent moisture uptake. The Oxalate salt allows for more precise weighing in open air (short

duration).

Incompatibility: Avoid contact with strong oxidizers (permanganates, peroxides) as this can

lead to rapid evolution of nitrogen gas and heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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